2-((5-((4-bromophenyl)sulfonyl)-6-oxo-1,6-dihydropyrimidin-2-yl)thio)-N-(2,5-dimethoxyphenyl)acetamide

Specification

• Molecular Formula: C20H18BrN3O6S2
• Molecular Weight: 540.4 g/mol
• IUPAC Name: 2-[[5-(4-bromophenyl)sulfonyl-6-oxo-1H-pyrimidin-2-yl]sulfanyl]-N-(2,5-dimethoxyphenyl)acetamide
• Standard InChI: InChI=1S/C20H18BrN3O6S2/c1-29-13-5-8-16(30-2)15(9-13)23-18(25)11-31-20-22-10-17(19(26)24-20)32(27,28)14-6-3-12(21)4-7-14/h3-10H,11H2,1-2H3,(H,23,25)(H,22,24,26)
• Standard InChI Key: LIYFITIYTBJCCT-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)OC)NC(=O)CSC2=NC=C(C(=O)N2)S(=O)(=O)C3=CC=C(C=C3)Br

Introduction

The compound 2-((5-((4-bromophenyl)sulfonyl)-6-oxo-1,6-dihydropyrimidin-2-yl)thio)-N-(2,5-dimethoxyphenyl)acetamide is a complex organic molecule with significant potential in medicinal chemistry. It belongs to a class of compounds known for their diverse biological activities, particularly in cancer research and drug development. This compound's unique structure, featuring a bromophenyl group, a dimethoxyphenyl moiety, and an acetamide functional group, contributes to its chemical properties and biological activity.

Synthesis

The synthesis of 2-((5-((4-bromophenyl)sulfonyl)-6-oxo-1,6-dihydropyrimidin-2-yl)thio)-N-(2,5-dimethoxyphenyl)acetamide typically involves multi-step reactions. These processes require careful control of reaction conditions such as temperature, solvent choice, and reaction time to ensure high yields and purity of the final product. The synthesis may involve the preparation of key intermediates, including the bromophenyl sulfonamide and the dihydropyrimidine derivative.

Biological Activity

Compounds with similar structures have shown potent biological activities, including anti-cancer properties through mechanisms involving apoptosis induction and cell cycle arrest. The specific biological activity of 2-((5-((4-bromophenyl)sulfonyl)-6-oxo-1,6-dihydropyrimidin-2-yl)thio)-N-(2,5-dimethoxyphenyl)acetamide would depend on its interactions with biological targets, such as enzymes or receptors.

Applications in Research

This compound is of interest in medicinal chemistry due to its potential therapeutic applications. It can be used as a starting point for further modifications to enhance its biological activity or to develop new therapeutic agents.

Comparison with Related Compounds

Compound	Molecular Weight (g/mol)	Biological Activity
2-((5-((4-bromophenyl)sulfonyl)-6-oxo-1,6-dihydropyrimidin-2-yl)thio)-N-(3-methoxybenzyl)acetamide	Approximately 526.5	Anti-cancer properties
2-({5-[(4-bromophenyl)sulfonyl]-6-oxo-1,6-dihydropyrimidin-2-yl}sulfanyl)-N-(2,4-dimethylphenyl)acetamide	Approximately 433.39	Potential therapeutic agent
N-(3-Cyano-4,5,6,7-tetrahydrobenzothiophen-2-yl)-2-[[5-[(1,5-dimethyl-3-oxo-2-phenylpyrazol-4-yl)amino]-1,3,4-thiadiazol-2-yl]sulfanyl]acetamide	Not specified	Anti-inflammatory potency